Cas no 1803611-05-3 (5-Bromo-1-(3-Ethyl-1,2,4-Oxadiazol-5-Yl)Methyl-2-Methyl-1,4-Dihydropyrimidin-4-One)

5-Bromo-1-(3-ethyl-1,2,4-oxadiazol-5-yl)methyl-2-methyl-1,4-dihydropyrimidin-4-one is a heterocyclic compound featuring a brominated pyrimidinone core linked to an ethyl-substituted 1,2,4-oxadiazole moiety. This structure confers potential utility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for developing enzyme inhibitors or bioactive agents. The bromine substituent enhances reactivity for further functionalization, while the oxadiazole group contributes to metabolic stability and binding affinity. Its rigid framework may improve selectivity in target interactions. The compound’s synthetic versatility makes it valuable for structure-activity relationship studies in drug discovery. Suitable for controlled derivatization, it serves as an intermediate in the design of novel therapeutic candidates.
5-Bromo-1-(3-Ethyl-1,2,4-Oxadiazol-5-Yl)Methyl-2-Methyl-1,4-Dihydropyrimidin-4-One structure
1803611-05-3 structure
Product Name:5-Bromo-1-(3-Ethyl-1,2,4-Oxadiazol-5-Yl)Methyl-2-Methyl-1,4-Dihydropyrimidin-4-One
CAS No:1803611-05-3
MF:C10H11BrN4O2
MW:299.123940706253
MDL:MFCD28145332
CID:5057942
PubChem ID:91654441
Update Time:2025-05-28

5-Bromo-1-(3-Ethyl-1,2,4-Oxadiazol-5-Yl)Methyl-2-Methyl-1,4-Dihydropyrimidin-4-One Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-1-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-2-methyl-1,4-dihydropyrimidin-4-one
    • 5-bromo-1-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-2-methylpyrimidin-4-one
    • 5-Bromo-1-(3-Ethyl-1,2,4-Oxadiazol-5-Yl)Methyl-2-Methyl-1,4-Dihydropyrimidin-4-One
    • MDL: MFCD28145332
    • Inchi: 1S/C10H11BrN4O2/c1-3-8-13-9(17-14-8)5-15-4-7(11)10(16)12-6(15)2/h4H,3,5H2,1-2H3
    • InChI Key: JQNNAGMYOIGBKW-UHFFFAOYSA-N
    • SMILES: BrC1C(N=C(C)N(C=1)CC1=NC(CC)=NO1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 383
  • XLogP3: 0.9
  • Topological Polar Surface Area: 71.6

5-Bromo-1-(3-Ethyl-1,2,4-Oxadiazol-5-Yl)Methyl-2-Methyl-1,4-Dihydropyrimidin-4-One Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B135848-2.5mg
5-Bromo-1-[(3-Ethyl-1,2,4-Oxadiazol-5-Yl)Methyl]-2-Methyl-1,4-Dihydropyrimidin-4-One
1803611-05-3
2.5mg
$ 70.00 2022-06-07
TRC
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5-Bromo-1-[(3-Ethyl-1,2,4-Oxadiazol-5-Yl)Methyl]-2-Methyl-1,4-Dihydropyrimidin-4-One
1803611-05-3
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$ 95.00 2022-06-07
TRC
B135848-25mg
5-Bromo-1-[(3-Ethyl-1,2,4-Oxadiazol-5-Yl)Methyl]-2-Methyl-1,4-Dihydropyrimidin-4-One
1803611-05-3
25mg
$ 365.00 2022-06-07
Enamine
EN300-196229-1.0g
5-bromo-1-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-2-methyl-1,4-dihydropyrimidin-4-one
1803611-05-3 95%
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$0.0 2023-06-08
Enamine
EN300-196229-0.05g
5-bromo-1-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-2-methyl-1,4-dihydropyrimidin-4-one
1803611-05-3 95%
0.05g
$516.0 2023-09-17
Enamine
EN300-196229-0.1g
5-bromo-1-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-2-methyl-1,4-dihydropyrimidin-4-one
1803611-05-3 95%
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$673.0 2023-09-17
Enamine
EN300-196229-0.25g
5-bromo-1-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-2-methyl-1,4-dihydropyrimidin-4-one
1803611-05-3 95%
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$963.0 2023-09-17
Enamine
EN300-196229-0.5g
5-bromo-1-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-2-methyl-1,4-dihydropyrimidin-4-one
1803611-05-3 95%
0.5g
$1516.0 2023-09-17
Enamine
EN300-196229-1g
5-bromo-1-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-2-methyl-1,4-dihydropyrimidin-4-one
1803611-05-3 95%
1g
$1944.0 2023-09-17
Enamine
EN300-196229-2.5g
5-bromo-1-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-2-methyl-1,4-dihydropyrimidin-4-one
1803611-05-3 95%
2.5g
$3809.0 2023-09-17
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